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Compound Name: 4-Bromo-2,6-diiodophenol

Cat. No.: B094749 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Bromo-2,6-diiodophenol

Disclaimer: This document provides a technical guide on the safety and handling precautions

for 4-Bromo-2,6-diiodophenol. Specific safety data for this compound is limited; therefore, this

guide is based on information available for structurally similar halogenated phenols.

Researchers, scientists, and drug development professionals should exercise caution and refer

to the most current safety data sheets (SDS) for related compounds.

Introduction
4-Bromo-2,6-diiodophenol is a halogenated aromatic compound. Due to the presence of

bromine and iodine atoms on the phenol ring, this compound is expected to have specific

hazardous properties that necessitate careful handling to ensure personnel safety and prevent

environmental contamination. This guide summarizes the potential hazards, necessary

personal protective equipment (PPE), safe handling procedures, and emergency protocols.

Hazard Identification and Classification
While a specific GHS classification for 4-Bromo-2,6-diiodophenol is not readily available,

based on data for analogous compounds such as 4-bromophenol, 4-bromo-2-iodophenol, and

other halogenated phenols, the following hazards are anticipated.[1][2]

Potential GHS Hazard Statements:
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Harmful if swallowed.[1][3][4][5]

Causes skin irritation.[1][2][4][5]

Causes serious eye irritation.[1][2][5]

May cause respiratory irritation.[1]

Toxic to aquatic life with long lasting effects.[1]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

table below.

Quantitative Data Summary
The following tables summarize key quantitative data extrapolated from related compounds.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C₆H₃BrIO -

Molecular Weight 424.89 g/mol -

Appearance Expected to be a solid General knowledge

Solubility
Likely soluble in organic

solvents
[6]

Table 2: Toxicological Information
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Hazard Classification Notes Source

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)

Based on 4-

bromophenol and 4-

bromo-2-

chlorophenol.[4][5]

[4][5]

Skin

Corrosion/Irritation

Category 2 (Causes

skin irritation)

Based on 4-bromo-2-

iodophenol.[2]
[2]

Serious Eye

Damage/Irritation

Category 2 (Causes

serious eye irritation)

Based on 4-bromo-2-

iodophenol.[2]
[2]

Specific Target Organ

Toxicity

May cause respiratory

irritation

Based on 4-

bromophenol.[1]
[1]

Aquatic Toxicity Toxic to aquatic life
Based on 4-

bromophenol.[1]
[1]

Experimental Protocols: Safe Handling and
Personal Protective Equipment
Adherence to strict experimental protocols is crucial when working with 4-Bromo-2,6-
diiodophenol.

Engineering Controls
Work in a well-ventilated area, preferably within a certified chemical fume hood.[7][8]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1]

Personal Protective Equipment (PPE)
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PPE Specifications Source

Eye/Face Protection
Wear chemical safety goggles

and a face shield.[1]
[1]

Skin Protection

Wear a lab coat and

appropriate chemical-resistant

gloves (e.g., nitrile rubber).

Inspect gloves before use.[1]

[7]

[1][7]

Respiratory Protection

If dust or aerosols are

generated, use a NIOSH-

approved respirator with an

appropriate cartridge.

[7]

General Handling Procedures
Avoid all personal contact, including inhalation of dust or vapors.[7]

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly after handling.[1]

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated

place.[1][9]

Avoid the formation of dust and aerosols.[8]

Spill and Waste Disposal
Minor Spills: In case of a small spill, use appropriate absorbent material, and collect the

residue in a sealed container for disposal.[7] Avoid generating dust.[7]

Major Spills: For larger spills, evacuate the area and alert emergency services.[7]

Waste Disposal: Dispose of waste in accordance with local, regional, and national

regulations.[1][9] This material may be classified as hazardous waste.[9]
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Emergency Procedures
Table 3: First-Aid Measures

Exposure Route First-Aid Procedure Source

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek immediate

medical attention.[1]

[1]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water for at least 15 minutes.

[1] Remove contaminated

clothing. Seek medical

attention if irritation persists.[1]

[1]

Eye Contact

Rinse cautiously with water for

several minutes.[1] Remove

contact lenses if present and

easy to do. Continue rinsing

for at least 15 minutes. Seek

immediate medical attention.

[1]

[1]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

[8]

[8]

Visualizations
Experimental Workflow for Safe Handling
Caption: A generalized workflow for the safe handling of halogenated phenols.

Hazard Relationship Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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